Cas no 139778-26-0 (Benzenesulfonic acid, 2-iodo-4-methyl-)

• Product Name: Benzenesulfonic acid, 2-iodo-4-methyl-
• CAS No: 139778-26-0
• MF: C₇H₇IO₃S
• MW: 298.098153352737
• CID: 1281091
• Update Time: 2024-08-03

Benzenesulfonic acid, 2-iodo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2-iodo-4-methyl-

• Inchi： 1S/C7H7IO3S/c1-5-2-3-7(6(8)4-5)12(9,10)11/h2-4H,1H3,(H,9,10,11)
• InChI Key： DABNAOJGDITXKO-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC=C(C)C=C1I

Computed Properties

• Exact Mass: 297.91561

Experimental Properties

• Density: 1.979±0.06 g/cm3(Predicted)
• PSA: 54.37
• pka: -0.84±0.50(Predicted)